Cas no 108-56-5 (Diethyl 2-oxobutanedioate)

Diethyl 2-oxobutanedioate Properties

Names and Identifiers

• Diethyl 2-oxobutanedioate
• ethyl ethoxalylacetate
• Oxalacetic acid diethyl ester
• Diethyl Oxalacetate
• C8H11NaO5
• Diethyl 2-?oxosuccinate
• Diethyl 2-hydroxybut-2-enedioate
• Diethyl 2-oxobutanedioate, sodium salt
• Diethyl oxalacetate sodium salt
• Diethyl 2-oxosuccinate
• Ethyl Oxalacetate
• NSC 68476
• Oxalacetic ester
• OXALACETATEDIETHYL
• Diethyl oxosuccinate
• [p-Sulfophenyl] hydrazone
• Oxalacetic Acid Diethyl Ester
• ETHYL OXALACETATE
• DIETHYL OXALACETATE
• JDXYSCUOABNLIR-UHFFFAOYSA-N
• Oxalacetc acd dethyl ester
• 2-Oxo-succinic acid diethyl ester
• 2-Oxobutanedioic acid 1,4-diethyl ester
• EINECS 203-594-1
• Q27251741
• NSC68476
• SY045304
• 2-oxobutanedioic acid diethyl ester
• NS00079239
• J-523845
• 108-56-5
• AI3-11632
• MFCD00511083
• Butanedioic acid, oxo-, diethyl ester
• DIETHYL OXALACETATE [MI]
• oxalacetic diethyl ester
• NSC-68476
• UNII-15S56468G7
• 63277-17-8
• ETHYL OXALACETATE DIESTER
• Oxalacetic acid, diethyl ester (8CI)
• AKOS009130405
• bmse000148
• DTXSID60148351
• Oxalacetic acid, diethyl ester
• CS-W016821
• O0073
• 2-OXOBUTANEDIOIC ACID DIETHYL ESTER [MI]
• EN300-28249
• Diethyloxalacetate
• MFCD00059229
• Oxalacetic acid diethyl ester, 90%
• Oxalessigester
• 15S56468G7
• SCHEMBL1680531
• FT-0631606
• 1,4-diethyl 2-oxobutanedioate
• Butanedioic acid, oxo-, diethyl ester (9CI)
• Diethyl oxaloacetate
• OXALACETIC ACID DIETHYL ESTER
• Ethyl oxalacetate
• Butanedioic acid, oxo, diethyl ester
• Diethyl oxalacetic acid
• DTXCID7070842
• diethyl 2-oxobutanedioate
• 2Oxobutanedioic acid 1,4diethyl ester
• DB-012777
• diethyl 2-oxosuccinate
• Butanedioic acid, oxo, diethyl ester (9CI)
• 1,4-Diethyl 2-oxobutanedioic acid
• Oxaloacetic ester
• Diethyl oxalacetate
• +Expand

• MDL： MFCD00511083
• InChIKey： JDXYSCUOABNLIR-UHFFFAOYSA-N
• Inchi： 1S/C8H12O5/c1-3-12-7(10)5-6(9)8(11)13-4-2/h3-5H2,1-2H3
• SMILES： CCOC(=O)CC(=O)C(=O)OCC

Computed Properties

• Exact Mass: 188.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 188.068
• Heavy Atom Count: 13
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 69.7A^2

Experimental Properties

• LogP: 0.55450
• PSA: 72.83000
• Merck: 3836
• Refractive Index: nD16.6 1.45614
• Boiling Point: 87°C/1mmHg(lit.)
• Melting Point: 41
• Flash Point: 254.2 °C at 760 mmHg
• FEMA: 3273
• Color/Form: Colorless liquid, acidic
• Solubility: Insoluble in water, miscible with ethanol \ ether \ benzene, etc
• Density: 1.130(lit.)

Diethyl 2-oxobutanedioate Security Information

• Symbol: GHS07
• WGK Germany：3
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：<0°C

Diethyl 2-oxobutanedioate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pesticide Chemicals Pesticide Intermediates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters